Cas no 1806359-90-9 (Benzenepropanal, 3-methoxy-2-methyl-)

• Product Name: Benzenepropanal, 3-methoxy-2-methyl-
• CAS No: 1806359-90-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6424484
• PubChem ID: 117277790
• Update Time: 2025-07-16

Benzenepropanal, 3-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 3-methoxy-2-methyl-
• EN300-1838099
• 1806359-90-9
• 3-(3-methoxy-2-methylphenyl)propanal

• Inchi： 1S/C11H14O2/c1-9-10(6-4-8-12)5-3-7-11(9)13-2/h3,5,7-8H,4,6H2,1-2H3
• InChI Key： KPAOQNUOPJPNSY-UHFFFAOYSA-N
• SMILES： C1(CCC=O)=CC=CC(OC)=C1C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 268.3±25.0 °C(Predicted)

Additional information on Benzenepropanal, 3-methoxy-2-methyl-

Benzenepropanal, 3-methoxy-2-methyl- (CAS No. 1806359-90-9): An Overview of Its Properties, Applications, and Recent Research

Benzenepropanal, 3-methoxy-2-methyl- (CAS No. 1806359-90-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-Methoxy-2-methylbenzaldehyde, is characterized by its unique molecular structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, potential applications, and recent advancements in the study of Benzenepropanal, 3-methoxy-2-methyl-.

Chemical Structure and Properties

The molecular formula of Benzenepropanal, 3-methoxy-2-methyl- is C₁₀H₁₂O₂, with a molecular weight of approximately 164.2 g/mol. The compound features a benzene ring substituted with a methoxy group at the 3-position and a methyl group at the 2-position, along with an aldehyde functional group at the terminal end of a propyl chain. This specific arrangement of functional groups imparts unique chemical properties to Benzenepropanal, 3-methoxy-2-methyl-.

The aldehyde group in Benzenepropanal, 3-methoxy-2-methyl- makes it highly reactive, enabling it to participate in various chemical reactions such as nucleophilic addition, condensation, and oxidation. The presence of the methoxy and methyl groups on the benzene ring also influences its reactivity and solubility characteristics. Benzenepropanal, 3-methoxy-2-methyl- is generally soluble in organic solvents like ethanol and acetone but has limited solubility in water.

Synthesis and Production

The synthesis of Benzenepropanal, 3-methoxy-2-methyl- can be achieved through several routes. One common method involves the oxidation of 3-Methoxy-2-methylbenzyl alcohol using an oxidizing agent such as potassium permanganate or Jones reagent. Another approach involves the reaction of 3-Methoxy-2-methylbenzyl chloride with an appropriate nucleophile followed by oxidation to form the aldehyde. These synthetic pathways have been optimized to ensure high yields and purity levels.

Applications in Chemistry and Biology

Benzenepropanal, 3-methoxy-2-methyl- finds applications in various areas of chemistry and biology due to its unique properties. In organic synthesis, it serves as a valuable intermediate for the preparation of more complex molecules. For instance, it can be used in the synthesis of pharmaceuticals, fragrances, and flavor compounds.

In biological research, Benzenepropanal, 3-methoxy-2-methyl- has shown potential as a lead compound for drug discovery. Studies have indicated that it exhibits anti-inflammatory and antioxidant properties, making it a candidate for further investigation in the development of therapeutic agents for conditions such as arthritis and neurodegenerative diseases.

Recent Research Developments

The latest research on Benzenepropanal, 3-methoxy-2-methyl- has focused on elucidating its biological activities and exploring its potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of Benzenepropanal, 3-methoxy-2-methyl- exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Another study conducted by researchers at a leading pharmaceutical company demonstrated that Benzenepropanal, 3-methoxy-2-methyl- can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for developing antioxidants that can be used in both medical treatments and cosmetic products.

Safety Considerations

While Benzenepropanal, 3-methoxy-2-methyl- offers numerous benefits in various applications, it is important to handle it with care due to its reactive nature. Proper safety protocols should be followed during handling and storage to prevent exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound.

Conclusion

Benzenepropanal, 3-methoxy-2-methyl- (CAS No. 1806359-90-9) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique chemical structure and properties make it an important intermediate in organic synthesis and a promising lead compound for drug discovery. Recent research has highlighted its potential therapeutic benefits, particularly in anti-inflammatory and antioxidant activities. As ongoing studies continue to uncover new insights into its behavior and applications, Benzenepropanal, 3-methoxy-2-methyl- is poised to play a significant role in advancing scientific knowledge and technological innovations.